Cas no 2228563-72-0 (1-methyl-3-(1-phenylcyclopentyl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-methyl-3-(1-phenylcyclopentyl)-1H-pyrazole-5-carboxylic acid
• CAS No: 2228563-72-0
• MF: C₁₆H₁₈N₂O₂
• MW: 270.326323986053
• CID: 6461766
• PubChem ID: 165619487
• Update Time: 2025-05-20

1-methyl-3-(1-phenylcyclopentyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(1-phenylcyclopentyl)-1H-pyrazole-5-carboxylic acid
• EN300-1860234
• 2228563-72-0

• Inchi： 1S/C16H18N2O2/c1-18-13(15(19)20)11-14(17-18)16(9-5-6-10-16)12-7-3-2-4-8-12/h2-4,7-8,11H,5-6,9-10H2,1H3,(H,19,20)
• InChI Key： DKOPXCXIQMYQJD-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2(C3C=CC=CC=3)CCCC2)=NN1C)=O

Computed Properties

• Exact Mass: 270.136827821g/mol
• Monoisotopic Mass: 270.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-methyl-3-(1-phenylcyclopentyl)-1H-pyrazole-5-carboxylic acid

Introduction to 1-methyl-3-(1-phenylcyclopentyl)-1H-pyrazole-5-carboxylic acid (CAS No: 2228563-72-0)

1-methyl-3-(1-phenylcyclopentyl)-1H-pyrazole-5-carboxylic acid (CAS No: 2228563-72-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its methyl substituent and the presence of a phenylcyclopentyl side chain, contribute to its distinctive chemical properties and make it a subject of interest for further investigation.

The pyrazole core is a five-membered aromatic ring containing two nitrogen atoms, which imparts a rich spectrum of reactivity and functionality. This core structure is known to be a privileged scaffold in drug discovery, with numerous derivatives exhibiting antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific substitution pattern in 1-methyl-3-(1-phenylcyclopentyl)-1H-pyrazole-5-carboxylic acid enhances its potential as a lead compound for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on identifying and optimizing small molecules with pyrazole moieties for their pharmacological efficacy. The 1-methyl group at the 1-position of the pyrazole ring influences the electronic properties of the molecule, while the (1-phenylcyclopentyl) side chain introduces steric and electronic modulation, which can significantly impact binding interactions with biological targets. This combination of structural elements makes 1-methyl-3-(1-phenylcyclopentyl)-1H-pyrazole-5-carboxylic acid a promising candidate for further exploration in drug development.

One of the most compelling aspects of this compound is its potential to interact with various biological targets due to its versatile structural framework. The carboxylic acid functionality at the 5-position provides an acidic character, allowing for possible protonation or conjugation with other biomolecules. This feature is particularly valuable in designing prodrugs or conjugates that can enhance bioavailability or target specificity. Additionally, the aromatic nature of the phenylcyclopentyl group suggests potential π-stacking interactions with biological receptors, which could be exploited for improving binding affinity.

Recent studies have highlighted the importance of pyrazole derivatives in addressing unmet medical needs. For instance, modifications of the pyrazole core have led to the discovery of compounds with enhanced activity against resistant bacterial strains or improved selectivity over off-target proteins. The structural motif present in 1-methyl-3-(1-phenylcyclopentyl)-1H-pyrazole-5-carboxylic acid aligns well with these trends, as it incorporates elements that have been shown to improve pharmacokinetic profiles and therapeutic efficacy.

The synthesis of 1-methyl-3-(1-phenylcyclopentyl)-1H-pyrazole-5-carboxylic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps typically include cyclocondensation reactions to form the pyrazole ring, followed by functional group interconversions to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

In terms of biological evaluation, preliminary studies on related pyrazole derivatives have revealed promising activities in various disease models. For example, some analogs have demonstrated inhibitory effects on enzymes involved in cancer progression or inflammatory pathways. While comprehensive data on 1-methyl-3-(1-phenylcyclopentyl)-1H-pyrazole-5-carboxylic acid is still limited, its structural features suggest potential applications in modulating similar biological processes.

The development of novel pharmaceuticals often relies on understanding the structure-activity relationships (SAR) within a given chemical series. By systematically varying substituents such as the methyl group or the (1-phenylcyclopentyl) side chain, researchers can gain insights into how these modifications influence biological activity. This iterative approach is crucial for optimizing lead compounds like 1-methyl-3-(1-phenylcyclopentyl)-1H-pyrazole-5-carboxylic acid for clinical use.

The role of computational chemistry and molecular modeling has become increasingly integral in modern drug discovery. These tools allow researchers to predict how different molecular structures will interact with biological targets before conducting expensive wet-lab experiments. By leveraging computational methods, scientists can accelerate the design process and prioritize compounds like 1-methyl-3-(1-phenylcyclopentyl)-1H-pyrazole-5-carboxylic acid based on their predicted binding affinities and pharmacokinetic properties.

Future directions in research may focus on exploring derivatives of this compound that exhibit improved solubility, metabolic stability, or target specificity. Additionally, investigating its potential as an intermediate in larger synthetic schemes could open up new avenues for drug development. The versatility of its structural framework makes it a valuable building block for medicinal chemists seeking innovative solutions to complex therapeutic challenges.

In conclusion, 1-methyl -3-( 1 - phen ylcyclo p entyl ) - 5 - car box yl - 4 H - py razole - 4 - car box yl ic ac id ( CAS N o: 2 2 2 8 5 6 3 -7 2 -0 ) represents an exciting opportunity for further exploration in pharmaceutical chemistry . Its unique structural features , combined with promising preliminary data , position it as a candidate worthy o f extensive study . As research continues to uncover new therapeutic targets and develop innovative synthetic strategies , this compoun d holds great promise f or contributing t o t he advancement o f modern medicine . p >